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Compound of Interest

Compound Name: 2-(4-Ethylphenoxy)acetohydrazide

Cat. No.: B2626526 Get Quote

Safe Handling and Disposal of 2-(4-
Ethylphenoxy)acetohydrazide
This guide provides essential safety and logistical information for the handling and disposal of

2-(4-Ethylphenoxy)acetohydrazide in a laboratory setting. The following procedures are

designed to minimize risk and ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Ethylphenoxy)acetohydrazide is classified with the following hazards:

H300: Fatal if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Due to the hazardous nature of this compound and its classification within the hydrazide family,

a comprehensive approach to personal protective equipment is mandatory. Hydrazine

compounds are considered particularly hazardous substances (PHS) and require stringent

safety protocols.[2]
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Recommended Personal Protective Equipment (PPE):

Equipment Specification Purpose

Hand Protection

Nitrile or Chloroprene gloves.

Double gloving is

recommended.[2][3]

Prevents skin contact. Gloves

should be changed every 30-

60 minutes or immediately

upon contamination.[3]

Eye and Face Protection

ANSI Z87.1-compliant safety

goggles and a face shield.[2]

[4]

Protects against splashes and

airborne particles.[5][6]

Body Protection

Flame-resistant lab coat.[2] A

complete chemical-resistant

suit may be necessary for

large quantities or in case of a

spill.[7]

Protects skin and personal

clothing from contamination.

Respiratory Protection

All handling of solid or

solutions must be conducted in

a certified chemical fume hood.

[2][8][9] For situations where a

fume hood is not feasible,

consult with Environmental

Health & Safety (EHS) for

alternative ventilation or

respiratory protection.[2] A P95

or P1 particle respirator may

be used for nuisance

exposures.[7]

Minimizes inhalation of dust or

aerosols.

Footwear
Closed-toe, chemical-resistant

shoes or boots.[10]
Protects feet from spills.

Physical and Chemical Properties
The following data for 2-(4-Ethylphenoxy)acetohydrazide is based on predicted values.
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Property Value

Molecular Formula C10H14N2O2

Formula Weight 194.23

Boiling Point 407.5±28.0 °C

Density 1.126±0.06 g/cm³

pKa 12.26±0.35

Source: ChemicalBook[1]

Operational Plan for Handling
Engineering Controls:

All work with 2-(4-Ethylphenoxy)acetohydrazide must be performed in a designated area,

within a properly functioning chemical fume hood.[2][8][9]

An eyewash station and safety shower must be readily accessible.[11]

Step-by-Step Handling Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as outlined in the table above.

Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and place it

within the fume hood.

Have spill cleanup materials readily available.

Weighing and Transfer:

Handle the solid compound carefully to avoid generating dust.[7][12]
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Use a micro-spatula for transferring small quantities.

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Experimental Use:

Keep all containers of 2-(4-Ethylphenoxy)acetohydrazide tightly sealed when not in use.

[11]

Avoid contact with strong oxidizing agents and strong bases.[12][13]

Do not eat, drink, or smoke in the handling area.[1][12]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste container.[3][7]

Wash hands thoroughly with soap and water after removing gloves.[1][7]

Disposal Plan
All waste containing 2-(4-Ethylphenoxy)acetohydrazide is considered hazardous waste and

must be disposed of accordingly.

Solid Waste:

Collect all solid waste, including contaminated weighing paper, gloves, and other

disposables, in a dedicated, sealed, and clearly labeled hazardous waste container.[8][11]

Liquid Waste:

Collect all liquid waste containing this compound in a separate, sealed, and clearly labeled

hazardous waste container.[8][11]

Do not mix with other waste streams unless compatibility is confirmed.
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Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "2-
(4-Ethylphenoxy)acetohydrazide," and the appropriate hazard warnings (e.g., Toxic,

Irritant).[9][11]

Storage and Pickup:

Store waste containers in a designated satellite accumulation area.[11]

Once the container is nearly full, contact your institution's Environmental Health & Safety

(EHS) department for waste pickup.[9][11]

Emergency Procedures
Spill:

Small Spill (in fume hood): Absorb with an inert material and place in the hazardous waste

container.

Large Spill: Evacuate the area, post a warning sign, and contact EHS or the emergency

response team immediately.[11] Do not attempt to clean up a large spill yourself.[2]

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

[11][12]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1][12]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention.[8][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[12][13]
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Caption: Workflow for safe handling of 2-(4-Ethylphenoxy)acetohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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